Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Butopyronoxyl molecular properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Chemical Profile and Identity

The table below summarizes the core identifying information for Butopyronoxyl.

Property Description

CAS Registry Number 532-34-3 [1] [2] [3]

IUPAC Name butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate [2]
Other Names Indalone; Butyl mesityl oxide oxalate; Dihydropyrone [1] [3]
Molecular Formula C12H1804 [1] [2] [3]

Canonical SMILES CCCCOC(=0)C1=CC(=0)CC(01)(C)C [2]

InChl Key OKIJSNGRQAOIGZ-UHFFFAOYSA-N [2]

Pesticide Type Insect repellent [2]

Physical and Chemical Properties
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The following table details the key physical and chemical properties of Butopyronoxyl, gathered from

experimental and calculated data.

Property Value Unit Source | Notes
Molecular Weight 226.27 [1] [2] [3] g/mol -
Appearance Yellow to pale reddish- - Reasonably stable in air, slowly
brown liquid; aromatic odor affected by light [1]
[1]
Density 1.054 [1] [3] g/mL At25°C
Boiling Point 256-270 [1] °C At 760 mmHg; other sources
report 263°C [2] and 272.1°C [3]
Melting Point 25 [1] [3] °C -
Flash Point >230 [1] °F Also reported as 112.7°C [3] and
157°C [2]
Solubility in Water 275 [2] mg/L At 20 °C and pH 7; insoluble in

water [1]

Octanol-Water Partition 2.42 2] - Calculated; indicates low

Coefficient (Log P)

Vapor Pressure

Storage

4°C, protect from light [1]

solubility [2]

Data not available in search
results

Biological Activity and Efficacy

Butopyronoxyl is characterized as an insect repellent with a non-systemic mode of action, disrupting an

insect's ability to find a host [2]. Its efficacy and application details are summarized below.
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Aspect Details

Mode of Action Repellent action disrupting the insect's ability to find a host [2]. Classified by
IRAC as "Unclassified MoA" (UNM) [2].

Example Pests Ticks; Flies (including Stable fly, Stomoxys calcitrans); Gnats; Mosquitoes;
Controlled Lone Star ticks; Dog and cat fleas; Chiggers [1] [2].

Example Applied directly to human skin and fabric or clothing [2].

Applications

Regulatory Status Not approved under EU EC Regulation 1107/2009 [2].

Synthetic Route

One published synthesis method for Butopyronoxyl is adapted from the work of Huang and Rawal (2000)
[1].

Diagram: Experimental Workflow for Butopyronoxyl Synthesis
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Purification

Butopyronoxyl
(86% yield)

Click to download full resolution via product page

Synthesis begins with Rawal's diene and benzaldehyde in chloroform, proceeds through a cyclization step

with acetyl chloride, and ends with purification to yield Butopyronoxyl [1].

Detailed Experimental Protocol [1]:

¢ Reaction Setup: To a flame-dried 25 mL flask under a nitrogen atmosphere, add freshly distilled
Rawal’s diene (227 mg, 1 mmol) and 2 mL of chloroform (CHCIs).

¢ Aldehyde Addition: Add benzaldehyde (1.5 mmol) dropwise via a gas-tight syringe.

e Stirring: Stir the reaction mixture at room temperature for 2 hours.

¢ Dilution and Cooling: Dilute the mixture with 15 mL of dichloromethane (CH2Clz) and cool it to -78
°C.

e Cyclization: Treat the cooled solution with acetyl chloride (142 pL, 2 mmol) and stir for about 30
minutes.

¢ Quenching: Add saturated sodium carbonate (Na2COs3) solution to the mixture.

¢ Workup and Isolation: Separate the organic layer. Dilute the aqueous phase with 15 mL of water
and extract it twice with dichloromethane. Combine all organic phases and dry over magnesium
sulfate (MgSOa).

o Purification: After filtration and concentration, a yellow oil is obtained. Purify this crude product via
flash chromatography to afford Butopyronoxyl as the final product in an 86% overall yield.

Toxicity and Safety Profile

Butopyronoxyl is moderately toxic and requires careful handling.
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Aspect

Details

Acute Oral Toxicity
(LDso)

Acute Dermal
Toxicity (LDso)

Primary Toxic Effect

Skin and Eye

Effects

Safety
Classifications

Rat: 7.4 mL/kg [3] or 7400 pL/kg [1]. Mouse: 11.6 mL/kg [3] or 11600 pL/kg [1].
Guinea Pig: 3200 pL/kg [3].

Rabbit: >10 mL/kg [3].
Toxic by ingestion; may cause liver damage [1]. Studies report liver changes,
specifically in gall bladder structure or function [3].

A mild skin irritant [1]. A 13-week dermal study on rabbits reported dermatitis
and death at 180 mL/kg [3].

Risk Phrase: R38 (Irritating to skin) [1] [3]. Safety Phrase: S37/39 (Wear
suitable gloves and eye/face protection) [1]. WGK Germany: 3 (Severely
hazardous to water) [1] [3].

Information on Signaling Pathways

A specific, direct molecular signaling pathway for Butopyronoxyl in humans or insects was not identified in
the search results. The compound is characterized as a repellent that disrupts host-finding behavior in insects
[2], but its precise biomolecular targets and signaling-level interactions are not detailed in the available data.

The search results [4] [5] [6] provide information on general cell signaling pathways but do not link them to

Butopyronoxyl.

Conclusion

Butopyronoxyl is a well-characterized insect repellent with established synthesis, physical properties, and
toxicity profiles. However, its mechanism of action at the molecular signaling level remains an area where

current publicly available data is limited, and its application in modern human drug development appears

unexplored.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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